Cas no 179684-01-6 (2-Piperazinone,4,6-dimethyl-)

• Product Name: 2-Piperazinone,4,6-dimethyl-
• CAS No: 179684-01-6
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 113230
• Update Time: 2024-01-24

2-Piperazinone,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,4,6-dimethyl-
• Piperazinone, 4,6-dimethyl- (9CI)

• Inchi： 1S/C6H12N2O/c1-5-3-8(2)4-6(9)7-5/h5H,3-4H2,1-2H3,(H,7,9)
• InChI Key： AXJSPSVTVRIEFT-UHFFFAOYSA-N
• SMILES： N1C(C)CN(C)CC1=O

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.34